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Compound of Interest

Compound Name: 1,2-Dipalmitoyl-sn-glycerol-d9

Cat. No.: B3025886 Get Quote

For: Researchers, Scientists, and Drug Development Professionals

Introduction
1,2-Dipalmitoyl-sn-glycerol-d9 is the deuterated form of 1,2-Dipalmitoyl-sn-glycerol (DPG),

an endogenous diacylglycerol (DAG).[1] Its primary and critical application in research and

development is as a stable isotope-labeled internal standard for the accurate quantification of

its non-deuterated, biologically active counterpart by mass spectrometry.[2] The analyte, 1,2-

Dipalmitoyl-sn-glycerol, is a pivotal second messenger molecule in a multitude of cellular signal

transduction pathways, most notably as an activator of Protein Kinase C (PKC).[3][4][5]

Understanding the precise concentration of DPG in biological systems is crucial for

investigating cellular processes like proliferation, differentiation, and apoptosis, and for

developing therapeutic agents that target these pathways.[4][5]

This technical guide provides a comprehensive overview of the physicochemical properties of

1,2-Dipalmitoyl-sn-glycerol-d9, its application in quantitative analysis, the signaling pathways

of its native analog, and detailed experimental protocols relevant to its use.

Physicochemical Properties
The physical and chemical characteristics of 1,2-Dipalmitoyl-sn-glycerol-d9 are nearly

identical to its non-deuterated analog, with the key difference being its increased mass due to

the nine deuterium atoms. This mass shift is fundamental to its use as an internal standard in

mass spectrometry.
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Property
1,2-Dipalmitoyl-sn-
glycerol-d9

1,2-Dipalmitoyl-sn-glycerol

Synonyms DG(16:0-d9/16:0/0:0)
1,2-DPG, DG(16:0/16:0/0:0),

(S)-1,2-Dipalmitin[3][6]

Molecular Formula C₃₅H₅₉D₉O₅[2] C₃₅H₆₈O₅[3][6][7]

Molecular Weight 578.0 g/mol [2] 568.91 g/mol [3][6][7]

CAS Number 1872379-48-0[2] 30334-71-5[3][6]

Appearance White to off-white solid/powder
White to off-white

solid/powder[3]

Melting Point Not specified 66-69 °C[3]

Purity
≥99% deuterated forms (d₁-d₉)

[2]
≥95-99%[6][8][9]

Solubility

DMF: 20 mg/ml, DMSO: 5

mg/ml, Ethanol: 30 mg/ml,

PBS (pH 7.2): 0.25 mg/ml[2]

DMF: 20 mg/ml, DMSO: 5

mg/ml, Ethanol: 30 mg/ml,

PBS (pH 7.2): 0.25 mg/ml[3][6]

Storage Temperature -20°C[3] -20°C[3]

Core Application: Internal Standard in Mass
Spectrometry
The fundamental role of 1,2-Dipalmitoyl-sn-glycerol-d9 is to serve as an internal standard for

the precise quantification of endogenous DPG. In quantitative mass spectrometry, particularly

LC-MS/MS, an ideal internal standard should behave identically to the analyte during sample

extraction, chromatographic separation, and ionization, but be distinguishable by its mass.

Principle of Use:

A known quantity of 1,2-Dipalmitoyl-sn-glycerol-d9 is spiked into a biological sample at the

beginning of the sample preparation process.
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The deuterated standard undergoes the same procedural losses as the endogenous, non-

deuterated analyte during lipid extraction and purification.

In the mass spectrometer, the d9-standard co-elutes with the native analyte but is detected

at a higher mass-to-charge ratio (m/z).

By comparing the peak area of the analyte to the peak area of the known amount of internal

standard, the absolute concentration of the endogenous 1,2-Dipalmitoyl-sn-glycerol can be

calculated with high accuracy and precision.

Endogenous DPG
(Analyte, Unknown Amount)

Lipid Extraction &
Sample Cleanup

DPG-d9
(Internal Standard, Known Amount)

LC-MS/MS Analysis Accurate Quantification
of Endogenous DPG

Click to download full resolution via product page

Figure 1: Logical relationship between analyte and internal standard.

The Analyte: 1,2-Dipalmitoyl-sn-glycerol in Cellular
Signaling
To appreciate the utility of the d9-standard, it is essential to understand the biological

importance of the molecule it measures. 1,2-Dipalmitoyl-sn-glycerol is a diacylglycerol (DAG)

that functions as a critical second messenger. The canonical pathway for its generation

involves the hydrolysis of the membrane phospholipid phosphatidylinositol 4,5-bisphosphate

(PIP₂) by Phospholipase C (PLC).[3][5][10]

This reaction is a downstream event following the activation of cell surface receptors, such as

G protein-coupled receptors (GPCRs) or receptor tyrosine kinases (RTKs).[3] The hydrolysis of

PIP₂ yields two second messengers: inositol 1,4,5-trisphosphate (IP₃) and DAG.[10][11] While

IP₃ diffuses into the cytosol to trigger calcium release, DAG remains in the plasma membrane.
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There, in conjunction with elevated intracellular calcium and phosphatidylserine, it recruits and

activates isoforms of Protein Kinase C (PKC).[10] Activated PKC then phosphorylates a wide

array of downstream protein substrates, leading to the regulation of diverse cellular functions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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